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Abstract

3-Chlorogentisyl alcohol, a halogenated derivative of gentisyl alcohol, is a fungal metabolite
that has garnered significant interest within the scientific community due to its diverse and
potent biological activities. This technical guide provides a comprehensive overview of the
discovery, isolation, and characterization of this promising natural product. Detailed
experimental protocols for its extraction from fungal cultures are presented, alongside a
summary of its known biological activities, including antimicrobial, antifouling, and cytotoxic
properties. Quantitative data from various studies are compiled into structured tables for ease
of reference and comparison. Furthermore, this guide illustrates key experimental and logical
workflows using standardized diagrams to facilitate a deeper understanding of the processes
involved in the study of 3-Chlorogentisyl alcohol.

Introduction

3-Chlorogentisyl alcohol (2-chloro-6-(hydroxymethyl)benzene-1,4-diol) is a polyketide-
derived secondary metabolite first identified from fungal sources. Its structure, featuring a
chlorinated hydroquinone core with a hydroxymethyl substituent, is the basis for its wide range
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of biological effects. Initially isolated from terrestrial fungi of the Phoma genus, it has since
been identified in marine-derived fungi as well, such as Ampelomyces and Aspergillus species.
The presence of a chlorine atom in its structure is noteworthy, as halogenated natural products
often exhibit enhanced biological potency. This has made 3-Chlorogentisyl alcohol a subject
of interest for drug discovery and development, particularly in the areas of infectious diseases
and oncology.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Chlorogentisyl alcohol is provided in
the table below.

Property Value Reference
CAS Number 32744-80-2 [1]
Molecular Formula C7H7CIOs [1]
Molecular Weight 174.58 g/mol [2]
Appearance Solid [1]

N Sparingly soluble in DMSO,
Solubility [1]
Ethanol, and PBS (pH 7.2)

SMILES OC1=CC(CO)=C(0)C(C)=C1  [1]

INChI=1S/C7H7CIO3/c8-6-2-
InChl 5(10)1-4(3-9)7(6)11/h1-2,9- [1]
11H,3H2

Isolation from Natural Sources

The primary source of 3-Chlorogentisyl alcohol is through fermentation of specific fungal
strains. The following sections detail the experimental protocols for its isolation from two
notable marine-derived fungi.

Isolation from Ampelomyces sp.
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A detailed workflow for the isolation of 3-Chlorogentisyl alcohol from the marine-derived
fungus Ampelomyces sp. is described below, based on the work of Kwong et al. (2006).

e Fungal Cultivation: The Ampelomyces sp. strain is cultured in a seawater-based GYP
medium (2.0% glucose, 0.5% yeast extract, 0.5% mycological peptone). Cultures are
incubated for 21 days on an orbital shaker at 80 rpm and room temperature (approximately
24°C).

o Extraction: The culture broth is separated from the mycelia by filtration. The culture filtrate is
then extracted three times with an equal volume of ethyl acetate (EtOAc). The EtOAc
extracts are combined and concentrated under reduced pressure to yield a crude extract.

» Fractionation: The crude extract is subjected to silica gel vacuum liquid chromatography
(VLC) and eluted with a stepwise gradient of hexane, dichloromethane (CH2Clz), and
methanol (MeOH).

 Purification: The bioactive fractions are further purified using a Sephadex LH-20 column with
methanol as the eluent. Final purification is achieved by reversed-phase High-Performance
Liguid Chromatography (HPLC) using a gradient of methanol and water to yield pure 3-
Chlorogentisyl alcohol.
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Isolation of 3-Chlorogentisyl Alcohol from Ampelomyces sp.
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Isolation from Aspergillus sp.

Li et al. (2005) reported the isolation of 3-Chlorogentisyl alcohol from a marine isolate of
Aspergillus. The protocol is outlined below.

o Fungal Cultivation: The Aspergillus sp. is cultured in a suitable broth medium.

o Extraction: The culture broth is extracted with ethyl acetate (EtOAc). The EtOAc extract is
then concentrated to dryness.

o Chromatographic Purification: The crude extract is subjected to a series of chromatographic
techniques, including silica gel column chromatography, Sephadex LH-20 gel filtration, and
preparative thin-layer chromatography (TLC) to yield the pure compound.

» Structure Elucidation: The structure of the isolated compound is confirmed by spectroscopic
analysis, including *H NMR, 13C NMR, and mass spectrometry.

Synthesis of 3-Chlorogentisyl Alcohol

The chemical synthesis of 3-Chlorogentisyl alcohol has been approached through various
routes. Early syntheses were reported by Séquin-Frey and Tamm (1971) and McCorkindale et
al. (1972). A general synthetic approach is outlined below.
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General Synthetic Pathway to 3-Chlorogentisyl Alcohol.

Biological Activities
3-Chlorogentisyl alcohol exhibits a remarkable spectrum of biological activities, which are

summarized in the following tables.

Antimicrobial Activity
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. .. Concentration/Valu
Organism Activity Type Reference
e

Methicillin-resistant S.

Antibacterial (MIC 50 pg/mL 1
aureus (MRSA) (MIC) Ho g
Gram-positive &
Gram-negative Antibacterial Active at 50 p g/disc [1]

bacteria

foull .

Organism Activity Type Value Reference
Balanus amphitrite o Concentration-

) Antifouling [1]
(cyprids) dependent

Cytotoxic and Other Activities

Activity Type Cell Line/Assay Value Reference
DPPH Radical

] Cell-free assay ICso=1uM [1]
Scavenging
E. coli B- .

. ICs0=0.74 pM, Ki =
glucuronidase Enzyme assay [2]

- 0.58 uM
Inhibition
Apoptosis Induction HelLa cells Active at 50 uM [1]
Cell Cycle Arrest (S )
HelLa cells Active at 50 uM [1]

phase)

Active at 35 uM
ssDNA Breaks Hela cells [1]
(Comet assay)

Signaling Pathways and Mechanisms of Action

The cytotoxic effects of 3-Chlorogentisyl alcohol in human cervical carcinoma (HelLa) cells
are attributed to its ability to induce apoptosis and cell cycle arrest. The proposed mechanism
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involves the induction of DNA damage, which subsequently triggers the apoptotic cascade.

Proposed Mechanism of Action in HeL.a Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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